3,3,7,7-Tetranitro-1,5-dinitroso-1,5-diazocane

• CAS RN: 88371-87-3
• Molecular Formula: C6H8N8O10
• Molecular Weight: 352.18 g/mol
• IUPAC Name: 3,3,7,7-tetranitro-1,5-dinitroso-1,5-diazocane
• InChI: InChI=1S/C6H8N8O10/c15-7-9-1-5(11(17)18,12(19)20)2-10(8-16)4-6(3-9,13(21)22)14(23)24/h1-4H2
• InChI Key: KWUOXHVXEZIXBM-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(CC(CN1N=O)([N+](=O)[O-])[N+](=O)[O-])N=O)([N+](=O)[O-])[N+](=O)[O-]

Description

3,3,7,7-Tetranitro-1,5-dinitroso-1,5-diazocane is a useful research compound. Its molecular formula is C6H8N8O10 and its molecular weight is 352.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 7.0 ml 60 percent nitric acid at 40°-45° C. was added 0.2 g 3,3,7,7-tetranitro-1-nitrosoperhydro-1,5-diazocine (I). The mixture was heated at 40°-45° C. for five minutes and was then poured into ice. The solid was filtered off, washed with water and dried in a vacuum desiccator to give 0.109 g solid 3,3,7,7-Tetranitro-1,5-dinitrosoperhydro-1,5-diazocine. The solid was recrystallized from nitromethane to remove a small amount of starting material; mp: 190° C., onset of decomposition; 228°-229° C. melts; 1H NMR (acetone-d6): δ 4.81 (s), 5.26 (s), 5.73 (s), 6.16 (s).

Synthesis routes and methods II

Procedure details

nitrosating the 3,3,7,7-tetranitro-1-nitrosoperhydro-1,5-diazocine in from about 55 to about 70 percent nitric acid to form 3,3,7,7-tetranitro-1,5-dinitrosoperhydro-1,5-diazocine product; and